(3Z)-1-(2-chlorobenzyl)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H14Cl2N4O2S
• Molecular Weight: 505.4 g/mol
• IUPAC Name: (5Z)-2-(3-chlorophenyl)-5-[1-[(2-chlorophenyl)methyl]-2-oxoindol-3-ylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C25H14Cl2N4O2S/c26-16-8-5-7-14(12-16)22-28-25-31(29-22)24(33)21(34-25)20-17-9-2-4-11-19(17)30(23(20)32)13-15-6-1-3-10-18(15)27/h1-12H,13H2/b21-20-
• InChI Key: MYBBUHQIHGZJKZ-MRCUWXFGSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3/C(=C/4\C(=O)N5C(=NC(=N5)C6=CC(=CC=C6)Cl)S4)/C2=O)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3C(=C4C(=O)N5C(=NC(=N5)C6=CC(=CC=C6)Cl)S4)C2=O)Cl

Description

The compound “(3Z)-1-(2-chlorobenzyl)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one” is a complex heterocyclic molecule featuring a fused thiazolo-triazole core conjugated with an indol-2-one scaffold. Its structure includes two chlorophenyl substituents (2-chlorobenzyl and 3-chlorophenyl groups), which likely enhance lipophilicity and influence electronic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:
1. 5-[2-(3-Chlorophenyl)-1,3-benzoxazol-5-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione ():
- Structural Differences : Replaces the thiazolo-triazole-indol-2-one core with a benzoxazole-triazole-thione system.
- Functional Groups : Contains a thione (C=S) instead of a ketone (C=O) and lacks the indole moiety.
- Spectroscopic Data :
- IR: 1275 cm⁻¹ (C=S) vs. expected ~1640–1680 cm⁻¹ (C=O in the target compound).
- ¹H-NMR: Aromatic protons (δ 6.76–8.01 ppm) and triazole NH (δ 9.77 ppm) .

(3Z)-1-(2-Fluorobenzyl)-3-[2-(4-Methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one ():

• Substituent Variations : Fluorine replaces chlorine at the benzyl position, and a methoxy group substitutes chlorine on the phenyl ring.
• Electronic Effects : Methoxy is electron-donating, reducing electrophilicity compared to the electron-withdrawing chloro group in the target compound.
• Molecular Formula : C₂₆H₁₇FN₄O₃S vs. C₂₆H₁₅Cl₂N₄O₂S (target) .

Data Tables

Table 1: Structural and Spectroscopic Comparison

Property	Target Compound	Compound	Compound
Core Structure	Thiazolo-triazole-indol-2-one	Benzoxazole-triazole-thione	Thiazolo-triazole-indol-2-one
Key Substituents	2-Chlorobenzyl, 3-chlorophenyl	4-Methylphenyl, 3-chlorophenyl	2-Fluorobenzyl, 4-methoxyphenyl
Molecular Formula	C₂₆H₁₅Cl₂N₄O₂S (inferred)	C₂₂H₁₅ClN₄OS	C₂₆H₁₇FN₄O₃S
IR Peaks (cm⁻¹)	~1640 (C=O), ~730 (C-Cl)	1649 (C=N), 1275 (C=S), 726 (C-Cl)	Not reported
¹H-NMR Features	Aromatic protons (~δ 6.5–8.5 ppm)	Aromatic protons (δ 6.76–8.01 ppm)	Not reported

Table 2: Hypothetical Elemental Analysis

Compound	C (%)	H (%)	N (%)
Target	~61.2	~2.5	~12.1
Compound	63.08	3.61	3.37
Compound	63.5*	3.2*	10.9*

*Estimated based on molecular formula.